Cas no 343926-90-9 (Butanoic acid, 4-cyano-3-methyl-)

Butanoic acid, 4-cyano-3-methyl- structure
343926-90-9 structure
Product Name:Butanoic acid, 4-cyano-3-methyl-
CAS No:343926-90-9
MF:C6H9NO2
MW:127.141161680222
CID:1464144
Update Time:2024-08-23

Butanoic acid, 4-cyano-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-cyano-3-methyl-
    • 4-cyano-3-methylbutanoic acid
    • Inchi: 1S/C6H9NO2/c1-5(2-3-7)4-6(8)9/h5H,2,4H2,1H3,(H,8,9)
    • InChI Key: LDJSUMSJZJXJLK-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CC(C)CC#N

Computed Properties

  • Exact Mass: 127.06337

Experimental Properties

  • Density: 1.096±0.06 g/cm3(Predicted)
  • Boiling Point: 304.4±25.0 °C(Predicted)
  • PSA: 61.09
  • pka: 4.46±0.10(Predicted)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd